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Compound of Interest

Compound Name: Rauvoyunine C

Cat. No.: B12322443

Rauvoyunine C: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Rauvoyunine C, a picraline-type indole alkaloid. The information is curated for
professionals in research, and drug development.

Physicochemical Properties

Rauvoyunine C is a natural product isolated from the aerial parts of Rauvolfia yunnanensis, a
plant indigenous to southwestern China.[1] It is classified as a picraline-type indole alkaloid.[1]
The fundamental physicochemical properties of Rauvoyunine C are summarized in the table
below.
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Property Value Source
CAS Number 1211543-01-9 [2]
Molecular Formula C32H36N209

Molecular Weight 592.7 g/mol

Appearance Amorphous powder

Melting Point 173-175 °C (from acetone)

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl
Acetate, DMSO, Acetone

Storage Temperature -20°C

Chemical Structure and Identification

The structure of Rauvoyunine C was determined to be 11-methoxyburnamine-17-0O-3',4',5'-
trimethoxybenzoate through extensive spectroscopic analysis, including High-Resolution
Electrospray lonization Mass Spectrometry (HRESIMS).

Synonyms:
e 11-Methoxyburnamine 17-O-3',4',5'-trimethoxybenzoate
e IntermedinC

Experimental Protocols
Extraction and Isolation of Rauvoyunine C

The following protocol describes the extraction and isolation of Rauvoyunine C from the aerial
parts of Rauvolfia yunnanensis.

Experimental Workflow for Rauvoyunine C Isolation
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Isolation workflow for Rauvoyunine C.
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Methodology:

o Extraction: The air-dried and powdered aerial parts of R. yunnanensis (6.5 kg) were

extracted three times with 50 L of methanol for three days at room temperature.

o Concentration: The resulting filtrate was evaporated under reduced pressure to yield a

residue of approximately 480 g.

» Fractionation: This residue was then fractionated using silica gel (200300 mesh) column

chromatography, eluting with a gradient of petroleum ether-acetone followed by methanol.

This process yielded five primary fractions (A-E).

e Separation: Fraction D, which was eluted with 100% acetone, underwent further separation

on a silica gel column using a chloroform-methanol gradient (from 100:1 to 30:1) to give two

subfractions, D1 and D2. Rauvoyunine C was isolated from one of these subfractions.

Biological Activity

Rauvoyunine C, along with its counterpart Rauvoyunine B, was evaluated for its in vitro

cytotoxicity against a panel of five human tumor cell lines. The assays were conducted using
the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) method.

Cytotoxicity Data for Rauvoyunine C

Cell Line Cancer Type ICs0 (M) Activity
Promyelocytic ]
HL-60 ) > 40 Inactive
Leukemia
Hepatocellular _
SMMC-7721 ) > 40 Inactive
Carcinoma
A-549 Lung Carcinoma > 40 Inactive
Breast ]
MCEF-7 ) > 40 Inactive
Adenocarcinoma
Colon ]
SW-480 ) >40 Inactive
Adenocarcinoma
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The results indicate that Rauvoyunine C did not exhibit significant cytotoxic activity against
these five cancer cell lines at the concentrations tested. There is currently no available
information in the public domain regarding other biological activities or its effects on signaling
pathways.

Spectroscopic Data

The elucidation of Rauvoyunine C's structure was accomplished through extensive
spectroscopic analysis. While detailed NMR and IR data are not fully reported in the cited
literature, High-Resolution Electrospray lonization Mass Spectrometry (HRESIMS) was used to
confirm the molecular formula.

This guide serves as a foundational resource for professionals engaged in the study and
development of natural products. Further research is required to explore the full
pharmacological potential of Rauvoyunine C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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